Cas no 61280-87-3 (D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-)

• Product Name: D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-
• CAS No: 61280-87-3
• MF: C₈H₁₇N₃O₃
• MW: 203.238881826401
• CID: 486025
• PubChem ID: 71397468
• Update Time: 2025-04-19

D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-
• (2R)-2-amino-N-[(2R)-1-(2-hydroxyethylamino)-1-oxopropan-2-yl]propanamide
• D-Alanyl-N-(2-hydroxyethyl)-D-alaninamide
• DTXSID80818963
• 61280-87-3

• Inchi： 1S/C8H17N3O3/c1-5(9)7(13)11-6(2)8(14)10-3-4-12/h5-6,12H,3-4,9H2,1-2H3,(H,10,14)(H,11,13)/t5-,6-/m1/s1
• InChI Key： MBFPRAWPEZUDHQ-PHDIDXHHSA-N
• SMILES： O=C([C@@H](C)NC([C@@H](C)N)=O)NCCO

Computed Properties

• Exact Mass: 203.12711
• Monoisotopic Mass: 203.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.45